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Compound of Interest

Compound Name: 3-Hydroxycyclobutanecarbonitrile

Cat. No.: B3415407

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of 3-Hydroxycyclobutanecarbonitrile,
a compound requiring careful management due to its potential hazards. Adherence to these
procedures will help maintain a safe laboratory environment and ensure compliance with
regulatory standards.

Hazard Profile and Safety Summary

3-Hydroxycyclobutanecarbonitrile is classified as an acute toxicant and an irritant.[1] It is
harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[1] It is also known to cause
skin and serious eye irritation.[1] The following table summarizes key quantitative data for this

compound.

Property Value Source

Molecular Formula C5H7NO PubChem[1]

Molecular Weight 97.12 g/mol PubChem|[1]
H301, H311, H315, H319,

GHS Hazard Codes PubChem[1]
H331

logP (Octanol/Water) -0.2 PubChem[1]
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Personal Protective Equipment (PPE)

Before handling 3-Hydroxycyclobutanecarbonitrile, it is crucial to be equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear appropriate chemical-resistant gloves.

o Body Protection: A lab coat or chemical-resistant apron should be worn.

» Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator.

Step-by-Step Disposal Procedure

The proper disposal of 3-Hydroxycyclobutanecarbonitrile, as with any hazardous chemical,
must be handled in a manner that minimizes risk to personnel and the environment. The
following steps outline the recommended procedure.

Step 1: Waste Segregation and Collection

e Unused Product: Unused 3-Hydroxycyclobutanecarbonitrile should be disposed of as
hazardous chemical waste. Do not mix it with other waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

o Contaminated Materials: Any materials that have come into contact with 3-
Hydroxycyclobutanecarbonitrile, such as pipette tips, gloves, and absorbent pads, must
also be treated as hazardous waste.

o Empty Containers: "Empty" containers that previously held 3-
Hydroxycyclobutanecarbonitrile should be triple-rinsed with a suitable solvent. The rinsate
must be collected and disposed of as hazardous waste. The rinsed container can then be
disposed of according to your local regulations.

Step 2: Waste Labeling and Storage

o All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "3-Hydroxycyclobutanecarbonitrile".
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e The container should be kept securely closed and stored in a designated, well-ventilated
hazardous waste accumulation area.

e Ensure the storage area is away from incompatible materials.

Step 3: Arrange for Professional Disposal

e The disposal of chemical waste is highly regulated. Your institution's EHS office will have
established procedures for the collection and disposal of hazardous waste.

o Contact your EHS office to schedule a pickup of the labeled waste container. Do not attempt
to dispose of this chemical down the drain or in the regular trash.

Step 4: Spill and Emergency Procedures

In the event of a spill, evacuate the immediate area and alert your colleagues.
 If you are trained and it is safe to do so, contain the spill using an inert absorbent material.

o Collect the absorbent material and any contaminated soil or surfaces into a sealed, labeled
container for disposal as hazardous waste.

e Ventilate the area and wash the spill site after the material has been removed.

o For large spills or if you are unsure how to proceed, contact your institution's emergency
response team.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials related to 3-Hydroxycyclobutanecarbonitrile.
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Start: Material to be Disposed

Unused 3-Hydroxycyclobutanecarbonitrile Contaminated Materials (Gloves, etc.) Empty Container
Action
A
Collect in Labeled Hazardous Waste Container Triple-Rinse with Appropriate Solvent

|
Final Disposal Intermpediate] Waste

Store in Designated Area Dispose of Rinsed Container per Local Regulations Hazardous Rinsate

Contact EHS for Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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